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Compound of Interest

Compound Name: Ankaflavin

Cat. No.: B15566803 Get Quote

Chemical Identity and Physicochemical Properties
Ankaflavin is a yellow pigment and a secondary metabolite produced by fungi of the

Monascus genus, particularly Monascus purpureus.[1][2] It belongs to the class of azaphilone

compounds and is structurally similar to monascin, another yellow pigment from Monascus,

differing only in the length of its side chain.[3]

Table 1: Chemical Identifiers for Ankaflavin

Identifier Value

CAS Number 50980-32-0[4]

Molecular Formula C₂₃H₃₀O₅

Molecular Weight 386.49 g/mol

IUPAC Name

(3S,3aR,9aR)-9a-methyl-3-octanoyl-6-[(E)-prop-

1-enyl]-3,3a,4,8-tetrahydrofuro[3,2-

g]isochromene-2,9-dione

SMILES

CCCCCCCC(=O)

[C@@H]1[C@H]2CC3=C(COC(=C3)/C=C/C)C(

=O)[C@@]2(OC1=O)C

InChI Key AQTJNEHGKRUSLT-ODTNPMSZSA-N
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Table 2: Physicochemical Properties of Ankaflavin

Property Value

Melting Point Data not available

Solubility
Soluble in methanol, ethanol, and DMSO.

Further quantitative data is not readily available.

Appearance Yellow pigment

Spectroscopic Data
The structural elucidation of ankaflavin is supported by various spectroscopic techniques.

2.1. UV-Vis Spectroscopy

In solution, ankaflavin exhibits characteristic absorption maxima in the ultraviolet and visible

regions.

λmax: ~310 nm and ~430 nm

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data for ankaflavin are crucial for its structural confirmation. While

specific assignments from literature are not readily available in a complete, tabulated format,

the presence of ankaflavin in extracts has been confirmed by NMR.

(Note: A complete, tabulated list of ¹H and ¹³C NMR chemical shifts and coupling constants is

not available in the provided search results.)

2.3. Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the

molecular weight and fragmentation pattern of ankaflavin.

(Note: A detailed ESI-MS/MS fragmentation spectrum and analysis for ankaflavin were not

explicitly found in the search results.)
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Experimental Protocols
3.1. Extraction and Purification of Ankaflavin from Monascus purpureus

The following protocol is a comprehensive method for the extraction and purification of

ankaflavin from the fermentation products of Monascus purpureus.

3.1.1. Fermentation

Seed Culture: Inoculate Monascus purpureus into a seed medium containing (per 100 mL): 6

g glucose, 2 g peptone, 1 g NaNO₃, 0.5 g MgSO₄·7H₂O, and 1 g KH₂PO₄. Culture in a shake

flask at 30°C for 3 days.

Production Fermentation: Transfer the seed culture to a larger scale fermentation medium

with a similar composition and continue cultivation until optimal pigment production is

achieved.

3.1.2. Extraction

Harvesting: Separate the mycelia from the fermentation broth by centrifugation.

Drying and Grinding: Dry the mycelial biomass and grind it into a fine powder.

Ultrasonic-Assisted Extraction: Suspend the mycelial powder in n-hexane at a solid-to-liquid

ratio of 1:90 (g/mL). Perform ultrasonic-assisted extraction at 100W for 30 minutes. Repeat

the extraction process three times.

Centrifugation: Centrifuge the mixture at 3500 rpm for 20 minutes to separate the extract

from the solid residue.

Concentration: Combine the supernatants and concentrate the extract to obtain the crude

yellow pigments.

3.1.3. Purification

Pre-separation: The crude extract can be subjected to preliminary separation techniques like

column chromatography using silica gel.
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High-Speed Counter-Current Chromatography (HSCCC): For high-purity ankaflavin, utilize

HSCCC with a two-phase solvent system of n-hexane:methanol:water (10:7:3 by volume).

Dissolve the pre-separated pigment in a mixture of the upper and lower phases for injection.

Fraction Collection and Analysis: Collect the fractions and monitor the purity of ankaflavin
using analytical techniques such as HPLC.

Final Product: Combine the pure fractions and evaporate the solvent to obtain high-purity

ankaflavin.

Biological Activity and Signaling Pathways
Ankaflavin exhibits a wide range of biological activities, making it a compound of significant

interest for researchers in drug development. Its effects are primarily attributed to its interaction

with key cellular signaling pathways.

4.1. Anti-inflammatory Activity

Ankaflavin has demonstrated potent anti-inflammatory effects by modulating several key

inflammatory pathways. It can reduce the production of pro-inflammatory mediators such as

nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6

(IL-6).

4.2. Anti-cancer Activity

Ankaflavin exhibits selective cytotoxicity towards cancer cells while showing minimal toxicity to

normal cells. It can induce apoptosis in cancer cells, suggesting its potential as a

chemotherapeutic agent.

4.3. Metabolic Regulation

Ankaflavin plays a significant role in regulating lipid and glucose metabolism, making it a

promising candidate for addressing metabolic syndrome. It has been shown to have anti-

obesity and antidiabetic effects.

4.4. Key Signaling Pathways Modulated by Ankaflavin

4.4.1. Peroxisome Proliferator-Activated Receptor γ (PPARγ) Signaling Pathway
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Ankaflavin acts as a natural agonist for PPARγ, a nuclear receptor that is a master regulator of

adipogenesis and is involved in glucose homeostasis. Activation of PPARγ by ankaflavin
enhances insulin sensitivity.
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Caption: Ankaflavin activates the PPARγ signaling pathway.

4.4.2. Nuclear factor erythroid 2-related factor 2 (Nrf2) Signaling Pathway

Ankaflavin is a novel activator of Nrf2, a transcription factor that regulates the expression of

antioxidant and detoxification genes. By activating the Nrf2 pathway, ankaflavin enhances the

cellular antioxidant defense system.
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Caption: Ankaflavin activates the Nrf2 antioxidant pathway.

4.4.3. AMP-activated protein kinase (AMPK) Signaling Pathway

Ankaflavin has been identified as a natural activator of AMPK, a key enzyme in cellular energy

homeostasis. Activation of AMPK by ankaflavin leads to the inhibition of fatty acid synthesis

and the promotion of fatty acid oxidation, contributing to its hypolipidemic effects.
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Caption: Ankaflavin activates the AMPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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